Cas no 1400790-29-5 (5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

• Product Name: 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• CAS No: 1400790-29-5
• MF: C₁₀H₉Cl₂NO₂
• MW: 246.089960813522
• CID: 5304214
• Update Time: 2025-07-18

5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
• starbld0032681
• 3-Isoquinolinecarboxylic acid, 5,7-dichloro-1,2,3,4-tetrahydro-

• Inchi： 1S/C10H9Cl2NO2/c11-6-1-5-4-13-9(10(14)15)3-7(5)8(12)2-6/h1-2,9,13H,3-4H2,(H,14,15)
• InChI Key： VBZLGJGTTVJDNG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2CNC(C(=O)O)CC=21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: -0.1
• Topological Polar Surface Area: 49.3

Additional information on 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Recent Advances in the Study of 5,7-Dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS: 1400790-29-5)

The compound 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1400790-29-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the dichloro-substituted tetrahydroisoquinoline core, make it a promising scaffold for drug discovery. Researchers have successfully utilized this compound in the development of inhibitors targeting various enzymes, such as proteases and kinases, which are implicated in numerous disease pathways.

One of the most notable advancements involves the optimization of synthetic routes for 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. This breakthrough has facilitated further exploration of the compound's pharmacological properties, enabling researchers to conduct more comprehensive structure-activity relationship (SAR) studies.

In terms of biological activity, recent in vitro and in vivo studies have revealed that derivatives of 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid exhibit potent anti-inflammatory and neuroprotective effects. For instance, a derivative was shown to inhibit the production of pro-inflammatory cytokines in macrophage cells, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary data from animal models indicate that certain analogs may cross the blood-brain barrier, opening avenues for central nervous system (CNS) drug development.

Despite these promising findings, challenges remain in the clinical translation of 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the pharmacokinetic and pharmacodynamic profiles of these compounds.

In conclusion, 5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid (CAS: 1400790-29-5) represents a versatile and promising scaffold in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield significant advancements in drug discovery. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches to fully harness the potential of this compound in addressing unmet medical needs.